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Compound of Interest

Compound Name: 3,4-Dichlorotoluene

Cat. No.: B105583 Get Quote

An In-depth Technical Guide on the Natural Occurrence and Environmental Fate of 3,4-
Dichlorotoluene

Introduction
3,4-Dichlorotoluene (3,4-DCT), with the chemical formula C₇H₆Cl₂, is a halogenated aromatic

hydrocarbon.[1] It is one of six constitutional isomers of dichlorotoluene, characterized by a

toluene molecule substituted with two chlorine atoms at the 3 and 4 positions of the benzene

ring.[1][2] At room temperature, it exists as a colorless to pale yellow liquid with a mild aromatic

odor.[1] This compound is of significant interest to researchers and environmental scientists

due to its widespread use as a chemical intermediate and its potential environmental

persistence. This guide provides a comprehensive overview of its natural occurrence,

environmental fate, and the analytical methodologies used for its study.

Natural Occurrence and Anthropogenic Sources
3,4-Dichlorotoluene is not known to occur naturally in the environment.[1] Its presence is

exclusively the result of human industrial activity. It is synthesized industrially, typically through

the direct chlorination of toluene or monochlorotoluene derivatives in the presence of a Lewis

acid catalyst like iron(III) chloride.[1][2]

The primary role of 3,4-DCT is as a versatile intermediate in the synthesis of a variety of

commercial products, including:
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Agrochemicals: It is a precursor for herbicides, insecticides, and fungicides.[1][3][4]

Pharmaceuticals: Used in the manufacturing of various pharmaceutical compounds.[1][3][4]

Dyes and Pigments: Serves as a building block in the production of dyestuffs.[3][4]

Specialty Chemicals: Employed in the synthesis of other specialty chemicals.[1][3][4]

Given its production and application, its release into the environment can occur through

industrial wastewater, atmospheric emissions, and improper disposal of waste streams.[5]

Regulatory bodies classify it as a substance toxic to aquatic life with long-lasting effects,

emphasizing the need to prevent its environmental release.[6]

Physicochemical Properties
The environmental behavior of 3,4-Dichlorotoluene is governed by its physical and chemical

properties. A summary of these properties is presented in Table 1. It is characterized by low

water solubility and a notable vapor pressure, indicating its tendency to partition from water to

air and adsorb to organic matter.[1]

Table 1: Physical and Chemical Properties of 3,4-Dichlorotoluene
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Property Value Reference(s)

CAS Number 95-75-0 [1][6][7][8]

Molecular Formula C₇H₆Cl₂ [1][8]

Molecular Weight 161.03 g/mol [8]

Appearance Colorless to pale yellow liquid [1][6]

Melting Point -14.7 °C [2]

Boiling Point 209 °C [2]

Density 1.25 g/cm³ at 20°C [1][2]

Vapor Pressure 0.2 mmHg at 25°C [1]

Water Solubility Sparingly soluble [1]

Refractive Index n20/D 1.547 [7]

Environmental Fate
The environmental fate of 3,4-Dichlorotoluene describes its transport, transformation, and

ultimate disposition in various environmental compartments.

Transport and Partitioning
Atmospheric Transport: Due to its volatility, 3,4-DCT released into the environment is likely to

be present in the atmosphere.[1][9] The structurally similar 2,4-dichlorotoluene is classified

as a hazardous air pollutant (HAP).[9]

Soil and Sediment Adsorption: As a hydrophobic compound, 3,4-DCT is expected to adsorb

to soil and sediment particles.[9] For the related isomer 2,4-dichlorotoluene, an estimated

soil organic carbon-water partitioning coefficient (Koc) of 4,800 suggests it has slight mobility

in soil.[5]

Volatilization: The compound's properties suggest it will volatilize from water surfaces.[5] The

estimated Henry's Law constant for 2,4-dichlorotoluene is 4.2 x 10⁻³ atm·m³/mol, which
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supports this tendency.[5] Estimated volatilization half-lives for a model river and lake are 4

hours and 5 days, respectively, for the 2,4-isomer.[5]

Environmental Degradation
Degradation of 3,4-DCT can occur through both biotic and abiotic processes.

Aerobic Biodegradation: Certain microorganisms are capable of using 3,4-Dichlorotoluene as

a growth substrate. The bacterium Ralstonia sp. strain PS12 has been shown to mineralize 3,4-

DCT.[10] The degradation is initiated by a dioxygenase enzyme.[10] The key steps in the

aerobic pathway are:

Dioxygenation: The tetrachlorobenzene dioxygenase (TecA) enzyme attacks the aromatic

ring at two adjacent, unsubstituted carbon atoms.[10]

Dehydrogenation: The resulting dihydrodiol intermediate is rearomatized by chlorobenzene

dihydrodiol dehydrogenase (TecB) to form dichloromethylcatechols.[10] These catechols are

central intermediates that undergo further degradation.[10]
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Aerobic Degradation of 3,4-Dichlorotoluene by Ralstonia sp. PS12
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Workflow: Purge and Trap GC/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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